Cas no 1255637-89-8 (4-(3-Methoxyphenyl)pyridine-2-carboxylic acid)

4-(3-Methoxyphenyl)pyridine-2-carboxylic acid structure
1255637-89-8 structure
Product Name:4-(3-Methoxyphenyl)pyridine-2-carboxylic acid
CAS No:1255637-89-8
MF:C13H11NO3
MW:229.231343507767
MDL:MFCD09027592
CID:1004493
PubChem ID:53222780
Update Time:2025-04-20

4-(3-Methoxyphenyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Methoxyphenyl)pyridine-2-carboxylic acid
    • 4-(3-Methoxyphenyl)picolinicacid
    • 4-(3-Methoxyphenyl)picolinic acid
    • 1255637-89-8
    • AKOS022545261
    • MFCD09027592
    • TS-03264
    • MDL: MFCD09027592
    • Inchi: 1S/C13H11NO3/c1-17-11-4-2-3-9(7-11)10-5-6-14-12(8-10)13(15)16/h2-8H,1H3,(H,15,16)
    • InChI Key: WYAMUUQZZQEKJB-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C1C=CN=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 229.07389321g/mol
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 428.5±35.0 °C at 760 mmHg
  • Flash Point: 213.0±25.9 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(3-Methoxyphenyl)pyridine-2-carboxylic acid Security Information

4-(3-Methoxyphenyl)pyridine-2-carboxylic acid Pricemore >>

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